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Compound of Interest

Compound Name: Ethyl 4,4,4-trifluoroacetoacetate

Cat. No.: B041367

An In-depth Technical Guide to the Physical Properties of Ethyl 4,4,4-trifluoroacetoacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 4,4,4-trifluoroacetoacetate (ETFAA) is a fluorinated organic compound of significant
interest in medicinal chemistry and the synthesis of agrochemicals.[1] Its trifluoromethyl group
imparts unigue properties, including enhanced reactivity and solubility in various organic
solvents, making it a valuable building block for creating complex molecules with modified
biological activity and metabolic stability.[1] This guide provides a comprehensive overview of
the core physical properties of ETFAA, complete with experimental protocols for their
determination, to support its application in research and development.

Data Presentation: Physical Properties

The following table summarizes the key physical and chemical properties of Ethyl 4,4,4-
trifluoroacetoacetate, compiled from various sources.
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Property

Value

CAS Number

372-31-6[1][2]3][4][5][6][ 18]

Molecular Formula

CesH7F303[1][3][4][6][7][9]

Molecular Weight 184.11 g/mol [1][2][3][71[8][9]

Colorless to light yellow clear liquid[1][4][6][10]
Appearance

[11]
Boiling Point 129-132 °C (at 760 mmHg)[1][2][6][10][12][13]
Melting Point -39 °C to -30 °C[1][6][10][12][14]

) 1.250 - 1.259 g/mL (at 20-25 °C)[1][2][8][10][15]

Density

[16]

Refractive Index (n20/D)

1.375 - 1.380[1][2][41[5][6][10][1 2][13][14]

Water Solubility

10 g/L (at 20 °C)[6][8][LON[L1][15][16][17][18]

Solubility in Organics

Soluble in common organic solvents like ethanol

and acetone[11]

Flash Point

28 °C (84 °F)[6][10][12][14][15][16][17]

Vapor Pressure

8 hPa (at 20 °C)[6][17]

Experimental Protocols

Detailed methodologies for determining the key physical properties of liquid compounds like
Ethyl 4,4,4-trifluoroacetoacetate are provided below.

Determination of Boiling Point

The boiling point is determined at atmospheric pressure using distillation.

o Apparatus: Round-bottom flask, heating mantle, distillation head with a thermometer,
condenser, and receiving flask.

e Procedure:
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o Place a sample of Ethyl 4,4,4-trifluoroacetoacetate into the round-bottom flask along
with boiling chips to ensure smooth boiling.

o Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just
below the side arm of the distillation head to accurately measure the temperature of the
vapor.

o Begin heating the sample gently.

o Record the temperature at which the liquid actively boils and a steady stream of
condensate is observed on the thermometer. This temperature, when the first drop of
distillate is collected, is the boiling point.

o The temperature should remain constant throughout the distillation of the pure compound.

Determination of Density

The density is determined by measuring the mass of a known volume of the liquid.[19][20][21]
[22]

o Apparatus: A pycnometer (density bottle) or a graduated cylinder and an analytical balance.
[19][20]

e Procedure (using a graduated cylinder):

[e]

Place a clean, dry 10 mL or 25 mL graduated cylinder on the analytical balance and tare
the mass to zero.[19]

o Carefully add a specific volume of Ethyl 4,4,4-trifluoroacetoacetate to the graduated
cylinder (e.g., 10.0 mL). Read the volume from the bottom of the meniscus.[19]

o Place the graduated cylinder containing the liquid back on the balance and record the
mass.

o Calculate the density using the formula: Density (p) = Mass (m) / Volume (V).[19]

o For higher accuracy, perform the measurement multiple times and calculate the average.
[19] The use of a pycnometer will yield more precise results.
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Determination of Refractive Index

The refractive index, a measure of how light bends as it passes through the substance, is
determined using a refractometer.[23]

o Apparatus: An Abbe refractometer, a constant temperature water bath, and a light source
(typically sodium D-line, 589 nm).[23]

e Procedure:

o Calibrate the Abbe refractometer using a standard with a known refractive index, such as
distilled water.

o Ensure the prism surfaces are clean and dry.

o Place a few drops of Ethyl 4,4,4-trifluoroacetoacetate onto the surface of the lower
prism.

o Close the prisms and allow the sample to reach thermal equilibrium, typically 20°C, by
circulating water from the water bath.

o Adjust the light source and move the adjustment knob until the light and dark fields are
clearly visible in the eyepiece.

o Turn the dispersion compensator to eliminate any color fringe and sharpen the dividing
line.

o Align the sharp dividing line exactly on the crosshairs of the eyepiece.

o Read the refractive index value from the instrument's scale.

Determination of Solubility

This protocol determines the solubility of ETFAA in a specific solvent (e.g., water).

o Apparatus: A series of vials or test tubes, a calibrated pipette, an analytical balance, a
magnetic stirrer, and a constant temperature bath.
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e Procedure:
o Add a precise volume of the solvent (e.g., 10 mL of water) to several vials.
o Place the vials in a constant temperature bath set to the desired temperature (e.g., 20°C).

o Add incrementally increasing, pre-weighed amounts of Ethyl 4,4,4-trifluoroacetoacetate
to each vial.

o Stir each mixture vigorously for a set period to ensure equilibrium is reached.

o Observe the vials to identify the point of saturation, which is the vial with the highest
concentration of solute where no undissolved liquid phase is visible.

o The solubility is expressed as the mass of solute per volume or mass of solvent (e.g., g/L).
For ETFAA in water at 20°C, this is approximately 10 g/L.[6][8][10][11][15][16][17][18]

Mandatory Visualization: Workflow for Physical
Property Characterization

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of a liquid chemical such as Ethyl 4,4,4-trifluoroacetoacetate.
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Caption: Workflow for characterizing the physical properties of a liquid chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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